Cas no 1805174-56-4 (Methyl 2-(difluoromethyl)-6-fluoro-5-methoxypyridine-3-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-6-fluoro-5-methoxypyridine-3-carboxylate
• CAS No: 1805174-56-4
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4882871
• Update Time: 2025-07-02

Methyl 2-(difluoromethyl)-6-fluoro-5-methoxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-6-fluoro-5-methoxypyridine-3-carboxylate

• Inchi： 1S/C9H8F3NO3/c1-15-5-3-4(9(14)16-2)6(7(10)11)13-8(5)12/h3,7H,1-2H3
• InChI Key： LCXUUEHHSOERRK-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=CC(=C(N=1)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 1.8
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(difluoromethyl)-6-fluoro-5-methoxypyridine-3-carboxylate

Methyl 2-(difluoromethyl)-6-fluoro-5-methoxypyridine-3-carboxylate (CAS No. 1805174-56-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-(difluoromethyl)-6-fluoro-5-methoxypyridine-3-carboxylate, identified by its CAS number 1805174-56-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of both fluoro and difluoromethyl substituents, contribute to its remarkable pharmacological properties and make it an invaluable asset in drug development pipelines.

The methyl 2-(difluoromethyl)-6-fluoro-5-methoxypyridine-3-carboxylate molecule is characterized by a pyridine core, which is a common scaffold in many pharmaceuticals due to its ability to interact with biological targets. The methoxy group at the 5-position and the carboxylate ester at the 3-position further enhance its reactivity and functionality, making it a versatile building block for medicinal chemists. The incorporation of fluorine atoms, particularly in the 2- and 6-positions, is a strategic choice that modulates the compound's metabolic stability, lipophilicity, and binding affinity to biological receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage fluorinated pyridines. These compounds have shown promise in treating a wide range of diseases, including cancer, neurodegenerative disorders, and autoimmune conditions. The difluoromethyl group, in particular, has been extensively studied for its ability to improve drug efficacy and pharmacokinetic profiles. This group enhances binding interactions by increasing the compound's metabolic stability and reducing susceptibility to enzymatic degradation.

The synthesis of Methyl 2-(difluoromethyl)-6-fluoro-5-methoxypyridine-3-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity. The process typically begins with the preparation of a pyridine precursor, followed by functionalization at the 2-, 5-, and 3-positions using appropriate reagents. The final step involves esterification to introduce the carboxylate ester group.

The pharmacological significance of this compound has been highlighted in several cutting-edge studies. Researchers have demonstrated that derivatives of Methyl 2-(difluoromethyl)-6-fluoro-5-methoxypyridine-3-carboxylate exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways. For instance, studies have shown that certain analogs can selectively inhibit cyclooxygenase (COX) enzymes, which are pivotal in mediating pain and inflammation. Additionally, these compounds have shown potential in disrupting protein-protein interactions relevant to cancer cell proliferation.

The role of fluorine atoms in modulating drug properties cannot be overstated. The presence of fluorine at the 6-position enhances the compound's binding affinity to target receptors by increasing its lipophilicity and reducing water solubility. This balance is critical for achieving optimal pharmacokinetic profiles, including improved absorption, distribution, metabolism, and excretion (ADME). Furthermore, fluorine atoms can influence metabolic pathways by preventing unwanted side reactions that would otherwise lead to drug degradation.

In clinical trials, Methyl 2-(difluoromethyl)-6-fluoro-5-methoxypyridine-3-carboxylate-based drugs have demonstrated encouraging results in preclinical models of neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and interact with neuroreceptors makes it a promising candidate for treating these conditions. Early-phase trials have shown that derivatives of this compound can attenuate neuroinflammation and slow down disease progression.

The industrial production of Methyl 2-(difluoromethyl)-6-fluoro-5-methoxypyridine-3-carboxylate requires stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to monitor reaction progress and verify product integrity. These measures are essential for meeting regulatory standards set by agencies like the U.S. Food and Drug Administration (FDA) and European Medicines Agency (EMA).

The future prospects for Methyl 2-(difluoromethyl)-6-fluoro-5-methoxypyridine-3-carboxylate are promising, with ongoing research exploring new synthetic routes and applications. Innovations in computational chemistry are enabling researchers to design more efficient synthetic strategies by predicting reaction outcomes before conducting experiments. Additionally, green chemistry principles are being integrated into drug development processes to minimize environmental impact while maintaining high yields.

In conclusion, Methyl 2-(difluoromethyl)-6-fluoro-5-methoxypyridine-3-carboxylate is a pivotal intermediate in pharmaceutical synthesis that offers significant therapeutic potential. Its unique structural features and pharmacological properties make it an indispensable tool for medicinal chemists developing novel drugs targeting neurological and inflammatory disorders. As research continues to uncover new applications for this compound, its importance in modern drug development is likely to grow even further.